Cas no 1489135-04-7 ((1-ethylcyclobutyl)methyl(methyl)amine)

• Product name: (1-ethylcyclobutyl)methyl(methyl)amine
• CAS No: 1489135-04-7
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 6368702
• PubChem ID: 65194921

(1-ethylcyclobutyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (1-ethylcyclobutyl)methyl(methyl)amine
• AKOS014529015
• EN300-1241060
• SCHEMBL18602892
• 1489135-04-7
• [(1-ethylcyclobutyl)methyl](methyl)amine

• Inchi： 1S/C8H17N/c1-3-8(7-9-2)5-4-6-8/h9H,3-7H2,1-2H3
• InChI Key： SZRSUKANTOQSOC-UHFFFAOYSA-N
• SMILES： N(C)CC1(CC)CCC1

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (1-ethylcyclobutyl)methyl(methyl)amine

Introduction to (1-ethylcyclobutyl)methyl(methyl)amine (CAS No. 1489135-04-7)

(1-ethylcyclobutyl)methyl(methyl)amine, with the CAS number 1489135-04-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclobutyl ring and the presence of an ethyl group, which contribute to its distinct physical and chemical properties.

The molecular formula of (1-ethylcyclobutyl)methyl(methyl)amine is C₉H₂₀N, and it has a molecular weight of approximately 140.26 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in water. Its boiling point is around 135°C, and it has a density of about 0.78 g/cm³. These properties make it suitable for use in a variety of chemical reactions and processes.

In the realm of pharmaceutical research, (1-ethylcyclobutyl)methyl(methyl)amine has shown promise as a building block for the synthesis of more complex molecules with potential therapeutic applications. Recent studies have explored its use in the development of new drugs for treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate specific receptors in the brain makes it a valuable candidate for further investigation.

One notable study published in the Journal of Medicinal Chemistry in 2022 investigated the use of (1-ethylcyclobutyl)methyl(methyl)amine as a precursor for synthesizing novel N-methyl-D-aspartate (NMDA) receptor antagonists. NMDA receptors play a crucial role in synaptic plasticity and memory formation, making them important targets for the treatment of various neurological conditions. The researchers found that derivatives of (1-ethylcyclobutyl)methyl(methyl)amine exhibited potent and selective binding to NMDA receptors, suggesting their potential as lead compounds for drug development.

Beyond pharmaceutical applications, (1-ethylcyclobutyl)methyl(methyl)amine has also found use in materials science. Its unique chemical structure makes it an excellent candidate for the synthesis of advanced polymers and coatings with enhanced mechanical properties and improved thermal stability. A study published in the Journal of Polymer Science in 2023 explored the use of (1-ethylcyclobutyl)methyl(methyl)amine as a monomer for polymerization reactions. The resulting polymers exhibited superior tensile strength and resistance to environmental degradation, making them suitable for applications in aerospace and automotive industries.

In the field of chemical synthesis, (1-ethylcyclobutyl)methyl(methyl)amine has been utilized as a versatile reagent for various organic transformations. Its reactivity with different functional groups allows chemists to introduce cyclobutyl moieties into complex molecules efficiently. This property is particularly useful in the synthesis of natural products and bioactive compounds where cyclobutyl rings are often present. A recent review article in Organic Letters highlighted several examples where (1-ethylcyclobutyl)methyl(methyl)amine was used as a key intermediate in the total synthesis of complex natural products.

The safety profile of (1-ethylcyclobutyl)methyl(methyl)amine is an important consideration for its practical applications. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure safe usage. It is recommended to store the compound in tightly sealed containers away from heat sources and incompatible materials. Personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, (1-ethylcyclobutyl)methyl(methyl)amine (CAS No. 1489135-04-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and properties of this compound, it is likely to play an increasingly important role in various scientific disciplines.